Butyrylglycine-d7
Description
Butyrylglycine-d7 (CAS: 20208-73-5) is a deuterium-labeled stable isotope of butyrylglycine, a derivative of the amino acid glycine where a butyryl group (–CO–(CD₂)₂CD₃) replaces one hydrogen atom on the glycine backbone. Its molecular formula is C₆D₇H₄NO₃, with a molecular weight of 152.2 g/mol . This compound serves as a critical internal standard in mass spectrometry-based metabolomics and clinical diagnostics, particularly for detecting inborn errors of metabolism (IEMs) such as short-chain acyl-CoA dehydrogenase (SCAD) deficiency .
This compound is characterized by seven deuterium atoms incorporated into the butyryl side chain (CD₃CD₂CD₂–), ensuring minimal interference with the natural isotope distribution of endogenous butyrylglycine during analytical procedures . Its high isotopic purity (≥98 atom % D) and solubility in aqueous solutions make it ideal for quantitative assays in urine, blood, and tissue samples . Studies by Costa et al. (2000) and García-Villoria et al. (2009) highlight its role in diagnosing metabolic disorders, where elevated butyrylglycine levels indicate impaired fatty acid oxidation .
Properties
Molecular Formula |
C₆H₁₁D₇NO₃ |
|---|---|
Molecular Weight |
152.2 |
Synonyms |
N-(1-Oxobutyl)glycine-d7; N-Butyrylglycine-d7; (Butyrylamino)acetic Acid-d7; N-Butanoylglycine-d7; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Isotopic Labeling : this compound’s deuterium atoms are localized to the butyryl chain, unlike N-Butyrylglycine-2,2-d2 , which labels the glycine backbone. This positional specificity ensures minimal analytical cross-reactivity .
Isomerism : Isothis compound shares the same molecular formula as this compound but features a branched isobutyryl group, making it relevant for distinct metabolic pathways like methylmalonic acid metabolism .
Synthetic Precursors: Butyryl-d7 Chloride is a precursor for synthesizing this compound but poses handling risks (flammable, corrosive) compared to the non-hazardous glycine derivatives .
Commercial and Regulatory Considerations
- Purity Standards: this compound is typically supplied at ≥98% isotopic purity, meeting stringent requirements for diagnostic applications. Products from suppliers like CymitQuimica and MedChemExpress LLC are validated for use in FDA- and EMA-approved assays .
- Cost: At €352.00/2500 µg, this compound is priced higher than non-deuterated analogs (e.g., €50–100/mg for unlabelled butyrylglycine), reflecting its specialized production .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
